Cas no 324548-45-0 ((2S)-2-(tert-butylamino)-1-(3-chlorophenyl)propan-1-one hydrochloride)
324548-45-0 structure
Product Name:(2S)-2-(tert-butylamino)-1-(3-chlorophenyl)propan-1-one hydrochloride
CAS No:324548-45-0
MF:C13H19Cl2NO
MW:276.202061891556
CID:916951
PubChem ID:24213882
Update Time:2025-04-19
(2S)-2-(tert-butylamino)-1-(3-chlorophenyl)propan-1-one hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- (S)-Bupropion Hydrochloride
- (S)(+)-bupropion hydrochloride
- (S)-Bupropion L-Tartaric Acid Salt
- (2S)-2-(tert-butylamino)-1-(3-chlorophenyl)propan-1-one hydrochloride
- MFCD00055209
- EN300-12607255
- DTXSID201345542
- 324548-45-0
-
- Inchi： 1S/C13H18ClNO.ClH/c1-9(15-13(2,3)4)12(16)10-6-5-7-11(14)8-10;/h5-9,15H,1-4H3;1H/t9-;/m0./s1
- InChI Key： HEYVINCGKDONRU-FVGYRXGTSA-N
- SMILES： ClC1=CC=CC(=C1)C([C@H](C)NC(C)(C)C)=O.Cl
Computed Properties
- Exact Mass: 275.08400
- Monoisotopic Mass: 275.0843696g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 247
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 29.1Ų
Experimental Properties
- PSA: 29.10000
- LogP: 4.49220
(2S)-2-(tert-butylamino)-1-(3-chlorophenyl)propan-1-one hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-12607255-0.05g |
(2S)-2-(tert-butylamino)-1-(3-chlorophenyl)propan-1-one hydrochloride |
324548-45-0 | 0.05g |
$861.0 | 2023-05-25 | ||
| Enamine | EN300-12607255-50mg |
(2S)-2-(tert-butylamino)-1-(3-chlorophenyl)propan-1-one hydrochloride |
324548-45-0 | 50mg |
$861.0 | 2023-10-02 |
(2S)-2-(tert-butylamino)-1-(3-chlorophenyl)propan-1-one hydrochloride Related Literature
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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